Cas no 1494374-86-5 (2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol
• CAS No: 1494374-86-5
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5160949
• PubChem ID: 66158689
• Update Time: 2025-10-22

2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(2-bromo-5-chlorophenyl)methyl]amino]-
• 2-((2-Bromo-5-chlorobenzyl)amino)butan-1-ol
• 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol

• Inchi： 1S/C11H15BrClNO/c1-2-10(7-15)14-6-8-5-9(13)3-4-11(8)12/h3-5,10,14-15H,2,6-7H2,1H3
• InChI Key： BRTGDOAQHPCLFT-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC(Cl)=CC=C1Br)CC

Additional information on 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol

Compound 1494374-86-5: 2-{(2-Bromo-5-Chlorophenyl)Methylamino}Butan-1-Ol

The compound with CAS number 1494374-86-5, known as 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromo-chloro-substituted phenyl group attached to a methylamino butanol backbone. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

2-{(2-Bromo-5-chlorophenyl)methylamino}butan-1-ol exhibits intriguing physical and chemical properties. Its molecular structure, comprising a phenyl ring with bromine and chlorine substituents, contributes to its stability and reactivity. The presence of the amino alcohol group further enhances its versatility, allowing for participation in various biochemical pathways. Researchers have recently explored its role in enzyme inhibition studies, where it has shown promising activity against specific proteases, highlighting its potential as a lead compound in drug discovery.

The synthesis of 1494374-86-5 involves a multi-step process that combines nucleophilic aromatic substitution and reductive amination techniques. This approach ensures high yield and purity, making it feasible for large-scale production. The compound's solubility properties have been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents, which is advantageous for formulation development in pharmaceutical applications.

Recent studies have also focused on the stereochemistry of 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol, particularly its enantiomeric forms. These investigations have revealed that the stereochemistry significantly influences the compound's biological activity, suggesting that chirality could play a critical role in its therapeutic potential. This insight has prompted further research into asymmetric synthesis methods to produce enantiomerically pure samples for pharmacological testing.

In terms of applications, 1494374-86-5 has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere for other amino alcohol-containing compounds makes it an attractive candidate for modifying drug candidates' pharmacokinetic profiles. Additionally, its bromo-chloro-substituted phenyl group provides opportunities for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

The environmental impact of 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol has also been evaluated, with studies focusing on its biodegradability and toxicity profiles. These assessments are crucial for determining the compound's suitability for use in sustainable chemical processes and ensuring compliance with environmental regulations.

In conclusion, compound 1494374-86-5, or 2-{(2-bromo-5-chlorophenyl)methylamino}butan-1-ol, represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a key player in advancing drug discovery and chemical innovation.